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Compound of Interest

Compound Name: FM-381

Cat. No.: B10817288 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

FM-381, a potent and selective JAK3 inhibitor. The following procedures are designed to

ensure the safety of laboratory personnel and to provide a clear operational plan for the use of

this compound in a research setting.

Personal Protective Equipment (PPE) and Safety
Measures
Due to the potent nature of FM-381 and the fact that its toxicological properties have not been

fully investigated, stringent adherence to safety protocols is mandatory. The following table

summarizes the required personal protective equipment and safety measures to be employed

when handling FM-381 in its solid powder form.
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Equipment/Measure Specification Purpose

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from contact

with airborne particles or

splashes.

Hand Protection Nitrile gloves.
Prevents skin contact with the

compound.

Respiratory Protection

A NIOSH-approved respirator

is recommended, especially

when handling larger

quantities or when there is a

risk of aerosolization. Use in a

well-ventilated area is required.

Minimizes the risk of inhalation

of the powder.

Body Protection A laboratory coat.
Protects skin and clothing from

contamination.

Work Area

A designated and clearly

marked area for handling

potent compounds.

Prevents cross-contamination

and accidental exposure.

Ventilation
Work should be conducted in a

chemical fume hood.

Controls airborne particles and

vapors at the source.

Operational Plan: Handling and Storage
A systematic approach to the handling and storage of FM-381 is essential to maintain its

integrity and ensure a safe laboratory environment.

Receiving and Inspection
Upon receipt of FM-381, visually inspect the container for any damage or signs of leakage.

Verify that the container is properly labeled with the chemical name, CAS number (2226521-

65-7), and any hazard warnings.

Storage
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Store FM-381 in a tightly sealed container in a cool, dry, and well-ventilated area. It should be

stored away from incompatible materials. Recommended storage temperature is typically

between 2-8°C.

Weighing and Aliquoting
All weighing and aliquoting of the solid compound must be performed in a chemical fume hood

to minimize inhalation exposure. Use dedicated spatulas and weighing boats.

Solution Preparation
When preparing solutions of FM-381, add the solvent to the weighed powder slowly to avoid

splashing. FM-381 is soluble in DMSO.

Disposal Plan
The disposal of FM-381 and any contaminated materials must be handled with care to prevent

environmental contamination and ensure compliance with local, state, and federal regulations.

Waste Type Disposal Procedure

Solid FM-381
Dispose of as hazardous chemical waste in a

clearly labeled, sealed container.

Solutions of FM-381
Dispose of as hazardous chemical waste in a

clearly labeled, sealed container.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, sealed hazardous waste

container.

Contaminated PPE (e.g., gloves, lab coat) Dispose of as hazardous waste.

Note: Never dispose of FM-381 down the drain or in the regular trash. Contact your institution's

Environmental Health and Safety (EHS) department for specific disposal guidelines.

Experimental Workflow for Safe Handling
The following workflow outlines the key steps for safely handling FM-381 during a typical

laboratory experiment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10817288?utm_src=pdf-body
https://www.benchchem.com/product/b10817288?utm_src=pdf-body
https://www.benchchem.com/product/b10817288?utm_src=pdf-body
https://www.benchchem.com/product/b10817288?utm_src=pdf-body
https://www.benchchem.com/product/b10817288?utm_src=pdf-body
https://www.benchchem.com/product/b10817288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Safe Handling of FM-381

Preparation
- Don appropriate PPE

- Prepare fume hood work area

Weighing
- Carefully weigh solid FM-381 in fume hood

Proceed to

Dissolution
- Add solvent to solid to prepare stock solution

Proceed to

Experimentation
- Perform experimental procedures with FM-381 solution

Proceed to

Decontamination & Cleanup
- Clean work area and equipment

- Doff PPE

Upon completion

Waste Disposal
- Dispose of all waste in designated hazardous waste containers

Segregate waste for

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of FM-381 in a laboratory setting.

Mechanism of Action: The JAK/STAT Signaling
Pathway
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FM-381 is a specific inhibitor of Janus kinase 3 (JAK3). JAK3 is a critical enzyme in the

JAK/STAT signaling pathway, which transduces signals from cytokines to the nucleus, leading

to the transcription of genes involved in cell growth, differentiation, and immune responses. By

inhibiting JAK3, FM-381 can modulate these cellular processes.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10817288?utm_src=pdf-body
https://www.benchchem.com/product/b10817288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified JAK/STAT Signaling Pathway and Inhibition by FM-381
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Caption: FM-381 inhibits JAK3, preventing the phosphorylation and subsequent dimerization

and nuclear translocation of STAT proteins, thereby blocking gene transcription.

To cite this document: BenchChem. [Essential Safety and Handling Protocols for the JAK3
Inhibitor FM-381]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10817288#personal-protective-equipment-for-
handling-fm-381]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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